
Application of INF 195 in Specific Disease
Models: A Clarification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: INF 195

Cat. No.: B15611257 Get Quote

Initial searches for "INF 195" in the context of disease models have revealed a likely

misidentification of the subject. The designation "INF 195" corresponds to a handheld infrared

thermometer, not a compound, molecule, or therapeutic agent used in biomedical research.

The product, manufactured by UEi Test Instruments, is designed for measuring surface

temperatures without contact. Its applications are in industrial, HVAC, and electrical settings,

and it is not intended for or used in biological or medical research in the capacity of a

therapeutic or diagnostic agent within disease models.

It is possible that the query intended to refer to a different agent with a similar designation. For

instance, research exists on the broadly neutralizing antibody 8ANC195, which is relevant in

the context of HIV-1 research. This antibody has been studied for its ability to neutralize the

virus and is a subject of interest in the development of HIV therapies and vaccines.[1]

Given the discrepancy, we are unable to provide detailed application notes, protocols, and data

presentations for "INF 195" in specific disease models as requested. To proceed, we kindly

request clarification on the compound or agent of interest. Please verify the name and provide

any additional context that may help in identifying the correct subject for your research needs.

Once the correct agent is identified, we will be able to generate the requested detailed

application notes, including:

Quantitative Data Summaries: Presented in clearly structured tables.
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Detailed Experimental Protocols: Outlining the methodologies for key experiments.

Signaling Pathway and Workflow Diagrams: Visualized using Graphviz (DOT language) with

descriptive captions.

We look forward to your clarification to provide you with the accurate and relevant information

you require.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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